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Compound of Interest

Compound Name:
Dimethyl (2-

hydroxybutyl)phosphonate

CAS No.: 72019-11-5

Cat. No.: B14470731

Get Quote

Executive Summary
Dimethyl (2-hydroxybutyl)phosphonate (DMHBP) is a functional organophosphorus

intermediate characterized by a polar phosphonate core and a reactive secondary hydroxyl

group. It is primarily utilized as a reactive flame retardant and a functional monomer in acrylic

copolymers to enhance adhesion and thermal stability.

Understanding its solubility landscape is critical for optimizing reaction yields, purification

protocols (extraction/crystallization), and formulation stability. This guide provides a definitive

solubility profile based on structural analysis and homologous series data, alongside validated

experimental protocols for verification.
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Property Description

Chemical Name Dimethyl (2-hydroxybutyl)phosphonate

Molecular Formula C₆H₁₅O₄P

Molecular Weight ~182.15 g/mol

Structure (CH₃O)₂P(O)-CH₂-CH(OH)-CH₂-CH₃

Physical State Colorless to pale yellow liquid (at 20°C)

Key Functional Groups

Phosphonate Ester (Polar Acceptor), Hydroxyl

(H-Bond Donor/Acceptor), Butyl Chain

(Lipophilic)

Structural Insight: The molecule exhibits amphiphilic character. The dimethyl phosphonate

head group and the 2-hydroxyl moiety create a high polarity region capable of strong hydrogen

bonding. Conversely, the ethyl group at the tail of the butyl chain provides a limited degree of

lipophilicity, insufficient to drive solubility in purely non-polar solvents but sufficient to enhance

compatibility with organic resins.

Solubility Landscape
The following solubility data is synthesized from homologous series trends (e.g., dimethyl

(hydroxymethyl)phosphonate) and standard organophosphorus solubility principles.

Solubility Map (Graphviz Visualization)
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Figure 1: Solubility Interaction Map for Dimethyl (2-hydroxybutyl)phosphonate
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Figure 1: Visual classification of solvent compatibility based on polarity and intermolecular

forces.

Detailed Solvent Compatibility Table
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Solvent Class
Representative
Solvents

Solubility Status Mechanistic Driver

Polar Protic
Water, Methanol,

Ethanol, Isopropanol
High / Miscible

The -OH group and

phosphonate oxygens

form strong Hydrogen

Bonds with the

solvent.

Polar Aprotic
DMSO, DMF,

Acetonitrile
High / Miscible

Strong dipole-dipole

interactions stabilize

the polar phosphonate

core.

Chlorinated
Dichloromethane

(DCM), Chloroform
High

Favorable dipole

interactions; excellent

for extraction from

aqueous phases.

Ethers & Esters
THF, Ethyl Acetate,

Acetone
Good

Soluble, though very

high concentrations

may require slight

warming in esters.

Aromatics Toluene, Xylene Moderate

Soluble due to

polarizability of the

aromatic ring, but less

efficient than polar

solvents.

Aliphatics
Hexane, Heptane,

Cyclohexane
Low / Insoluble

The high polarity of

the P=O and -OH

groups prevents

solvation by non-polar

chains.

Experimental Protocols for Solubility Determination
To validate the specific solubility limit in a target solvent (e.g., for a specific formulation), use

the following self-validating protocols.
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Protocol A: Saturation Shake-Flask Method (Quantitative)
Best for determining exact g/L limits.

Preparation: Add excess Dimethyl (2-hydroxybutyl)phosphonate (liquid) to a specific

volume of solvent (e.g., 10 mL) in a glass vial.

Equilibration: Cap the vial and agitate at the target temperature (e.g., 25°C) for 24 hours

using a shaker or magnetic stirrer.

Phase Separation: Allow the mixture to settle. If the compound is a liquid and immiscible, two

distinct layers will form. If solid (at lower temps), filter the supernatant.

Analysis:

Take a precise aliquot of the saturated solvent phase.

Evaporate the solvent (if volatile) and weigh the residue (Gravimetric).

Self-Validation: Alternatively, analyze the aliquot via HPLC or GC against a calibration

curve to confirm concentration.

Protocol B: Visual Cloud Point Method (Qualitative)
Best for quick screening of miscibility.

Titration: Place 1 g of Dimethyl (2-hydroxybutyl)phosphonate in a clear vial.

Addition: Add the test solvent dropwise while stirring.

Observation:

Clear Solution: Indicates solubility.[1][2]

Turbidity/Cloudiness: Indicates the solubility limit has been reached.

Phase Separation: Indicates immiscibility.
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Endpoint: Record the volume of solvent required to achieve a clear solution (if soluble) or the

point where phase separation persists.

Applications & Implications
Synthesis Workup: Due to its high water solubility, do not use water washes to remove

impurities unless the product is in a highly hydrophobic organic phase (e.g., Toluene) and the

partition coefficient has been verified. Extraction with Dichloromethane (DCM) is

recommended for recovering the compound from aqueous mixtures.

Polymerization: When used as a comonomer in acrylic resins, DMHBP is compatible with

standard solution polymerization solvents like Ethyl Acetate and Toluene/Alcohol blends.

Flame Retardancy: The hydroxyl group allows for covalent incorporation into polyurethanes.

It is fully soluble in polyol components, ensuring homogeneous distribution in the final foam

or coating.

Safety & Handling
Hazard Class: Organophosphonates can be skin and eye irritants.

Solvent Interaction: Avoid using with strong oxidizing solvents.

Hydrolysis: The phosphonate ester bonds are stable under neutral conditions but may

hydrolyze in strong acid or base at elevated temperatures. Avoid prolonged storage in

aqueous basic solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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